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Compound of Interest

Compound Name: N,N-Dibenzylethanolamine

Cat. No.: B090726

This technical guide provides a comprehensive overview of N,N-Dibenzylethanolamine (CAS
101-06-4), a tertiary amine of significant interest in materials science and synthetic chemistry.
This document is intended for researchers, scientists, and drug development professionals,
offering in-depth insights into its synthesis, purification, analytical characterization, and key
applications, particularly its emerging role in the formulation of advanced photoresists for
microelectronics.

Introduction: The Molecular Architecture and its
Implications

N,N-Dibenzylethanolamine is a tertiary amine alcohol characterized by the presence of two
benzyl groups and a hydroxyethyl group attached to a central nitrogen atom. This unique
molecular structure imparts a combination of steric hindrance and nucleophilicity, making it a
valuable intermediate in various chemical syntheses. The bulky benzyl groups provide a
specific spatial arrangement that can influence the reactivity of the molecule and the properties
of materials derived from it. While its primary applications are in the electronics industry, its
structural motifs are also of interest to medicinal chemists as a scaffold for more complex
molecules.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of N,N-Dibenzylethanolamine is
crucial for its handling, application, and the design of synthetic and analytical protocols.

Property Value Reference(s)
CAS Number 101-06-4 [1]

Molecular Formula C16H19NO [1]

Molecular Weight 241.33 g/mol [1]
Appearance Colorless or light yellow liquid

Melting Point 38°C

Boiling Point 206 °C / 15 mmHg

Density 1.06 g/cm3

- Soluble in various organic
Solubility vent
solvents.

Synthesis and Purification: A Self-Validating
Protocol

The synthesis of N,N-Dibenzylethanolamine is typically achieved through the N-alkylation of a
primary or secondary amine. The following protocol describes a common and effective method.
The causality behind each step is explained to ensure a robust and reproducible synthesis.

Synthesis of N,N-Dibenzylethanolamine

The synthesis involves the reaction of dibenzylamine with ethylene carbonate. This method
avoids the direct use of ethylene oxide, a hazardous gas, making it a safer laboratory-scale
procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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